Cas no 4761-09-5 (2-Imidazolidinone,1,3-dibutyl-)

• Product name: 2-Imidazolidinone,1,3-dibutyl-
• CAS No: 4761-09-5
• MF: C₁₁H₂₂N₂O
• MW: 198.30518
• CID: 332626
• PubChem ID: 20887

2-Imidazolidinone,1,3-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,1,3-dibutyl-
• 1,3-Dibutyl-imidazolidin-2-on; BRN 0134228; 1,3-dibutyl-imidazolidin-2-one; 1,3-Dibutyl-imidazolid-2-on; 1,3-di(n-butyl)-2-imidazolidinone; N,N'-Dibutylethyleneurea; N,N'-Dibutyl-1,3-diaza-2-cyclopentanon; NSC186243; 2-IMIDAZOLIDINONE, 1,3-DIBUTYL-; SureCN4424409; AC1L2H6X; 2-Imidazolidinone,3-dibutyl-; 1,3-dibutyl-2-imidazolidinone;
• 4761-09-5
• 1,3-dibutyl-2-imidazolidinone
• K96R8SC3PU
• DTXSID80197220
• 2-IMIDAZOLIDINONE, 1,3-DIBUTYL-
• 2-Imidazolidinone,3-dibutyl-
• AKOS006278462
• 1,3-dibutylimidazolidin-2-one
• NSC186243
• NSC-186243
• SCHEMBL4424409
• 1,3-dibutyl-imidazolidin-2-one
• NSC 186243
• 5-24-01-00061 (Beilstein Handbook Reference)
• BRN 0134228
• N,N'-Dibutylethyleneurea
• WLN: T5NVNTJ A4 C4

• Inchi： InChI=1S/C11H22N2O/c1-3-5-7-12-9-10-13(11(12)14)8-6-4-2/h3-10H2,1-2H3
• InChI Key： FXCPLDHPNOXGOM-UHFFFAOYSA-N
• SMILES： C(N1CCN(CCCC)C1=O)CCC

Computed Properties

• Exact Mass: 198.17336
• Monoisotopic Mass: 198.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.6A^2

Experimental Properties

• Density: 0.951
• Boiling Point: 297.9°C at 760 mmHg
• Flash Point: 115.3°C
• Refractive Index: 1.471
• PSA: 23.55
• LogP: 2.20000